Cas no 1805399-98-7 (3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid
• CAS No: 1805399-98-7
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4889627
• Update Time: 2025-07-19

3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c10-3-5-4(9(11)12)1-7(14)13-6(5)2-8(15)16/h1,9H,2-3H2,(H,13,14)(H,15,16)
• InChI Key： JDAOOAXUPRTYNE-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(NC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS: 1805399-98-7)

3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS: 1805399-98-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense research.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and enhance the efficiency of the synthesis. The compound's stability under different physiological conditions has also been investigated, revealing its suitability for further pharmaceutical development.

In terms of biological activity, preliminary studies indicate that 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid exhibits potent inhibitory effects on specific enzymatic pathways. These pathways are often implicated in inflammatory and neoplastic diseases, suggesting the compound's potential as a therapeutic agent. Mechanistic studies have elucidated its mode of action, highlighting its ability to modulate key signaling molecules involved in disease progression.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. Results demonstrate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a drug candidate. Toxicity studies have also been conducted, showing a manageable safety profile at therapeutic doses.

Recent advancements in structural modification of 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid have led to the development of derivatives with enhanced efficacy and reduced side effects. These derivatives are currently under investigation in various in vitro and in vivo models to assess their therapeutic potential.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the search for new treatments for inflammatory and neoplastic diseases. Ongoing research aims to explore its full therapeutic potential and translate these findings into clinical applications.